1-Methyl-3-[(4-methylcyclohex-3-en-1-yl)methyl]-6-methylsulfanyl-1,3,5-triazine-2,4-dione

• IUPAC Name: 1-methyl-3-[(4-methylcyclohex-3-en-1-yl)methyl]-6-methylsulfanyl-1,3,5-triazine-2,4-dione
• InChI: InChI=1S/C13H19N3O2S/c1-9-4-6-10(7-5-9)8-16-11(17)14-12(19-3)15(2)13(16)18/h4,10H,5-8H2,1-3H3
• InChI Key: RGGIQYOULIOASI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(CC1)CN2C(=O)N=C(N(C2=O)C)SC
• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol

Description

1-Methyl-3-[(4-methylcyclohex-3-en-1-yl)methyl]-6-methylsulfanyl-1,3,5-triazine-2,4-dione is a chemical compound listed in the PubChem database It is known for its unique properties and potential applications in various scientific fields

Chemical Reactions Analysis

1-Methyl-3-[(4-methylcyclohex-3-en-1-yl)methyl]-6-methylsulfanyl-1,3,5-triazine-2,4-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted compounds.

Scientific Research Applications

1-Methyl-3-[(4-methylcyclohex-3-en-1-yl)methyl]-6-methylsulfanyl-1,3,5-triazine-2,4-dione has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be utilized in studies involving enzyme inhibition or as a probe for specific biological pathways. In medicine, this compound has potential therapeutic applications, including its use as a drug candidate for treating certain diseases. In industry, it may be employed in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-Methyl-3-[(4-methylcyclohex-3-en-1-yl)methyl]-6-methylsulfanyl-1,3,5-triazine-2,4-dione involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used. Understanding the mechanism of action is crucial for optimizing its use in various scientific and medical applications.

Comparison with Similar Compounds

1-Methyl-3-[(4-methylcyclohex-3-en-1-yl)methyl]-6-methylsulfanyl-1,3,5-triazine-2,4-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. The comparison can reveal differences in reactivity, stability, and potential applications. For instance, this compound may exhibit unique properties that make it more suitable for certain reactions or applications compared to its analogs.